![molecular formula C21H20N6O3 B6278581 N-[4-(6-{[4-(2-hydroxyethyl)phenyl]amino}-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl]acetamide CAS No. 2138156-14-4](/img/no-structure.png)
N-[4-(6-{[4-(2-hydroxyethyl)phenyl]amino}-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[4-(6-{[4-(2-hydroxyethyl)phenyl]amino}-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl]acetamide” is a complex organic compound . It is available for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon atoms in the molecule . Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule .Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-[4-(6-{[4-(2-hydroxyethyl)phenyl]amino}-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl]acetamide involves the reaction of 4-(2-hydroxyethyl)aniline with 4-chloro-3-nitrobenzoic acid to form 4-(2-hydroxyethyl)phenyl 4-chloro-3-nitrobenzoate. This intermediate is then reacted with 6-amino-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidine-1-acetic acid to form N-[4-(6-{[4-(2-hydroxyethyl)phenyl]amino}-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl]acetamide.", "Starting Materials": [ "4-(2-hydroxyethyl)aniline", "4-chloro-3-nitrobenzoic acid", "6-amino-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidine-1-acetic acid" ], "Reaction": [ "Step 1: 4-(2-hydroxyethyl)aniline is reacted with 4-chloro-3-nitrobenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) in a suitable solvent such as dichloromethane to form 4-(2-hydroxyethyl)phenyl 4-chloro-3-nitrobenzoate.", "Step 2: The intermediate 4-(2-hydroxyethyl)phenyl 4-chloro-3-nitrobenzoate is then reacted with 6-amino-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidine-1-acetic acid in the presence of a base such as triethylamine and a suitable solvent such as dimethylformamide (DMF) to form N-[4-(6-{[4-(2-hydroxyethyl)phenyl]amino}-4-oxo-1H,2H,4H-pyrazolo[3,4-d]pyrimidin-1-yl)phenyl]acetamide.", "Step 3: The final product is purified by methods such as column chromatography or recrystallization to obtain the desired compound." ] } | |
CAS RN |
2138156-14-4 |
Molecular Formula |
C21H20N6O3 |
Molecular Weight |
404.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.